Cas no 2228033-07-4 (rac-tert-butyl 2-(1R,2R)-2-(aminomethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate)
rac-tert-butyl 2-(1R,2R)-2-(aminomethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- rac-tert-butyl 2-(1R,2R)-2-(aminomethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate
- rac-tert-butyl 2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-5,5-dimethylpiperidine-1-carboxylate
- EN300-1893256
- 2228033-07-4
-
- Inchi: 1S/C16H30N2O2/c1-15(2,3)20-14(19)18-10-16(4,5)7-6-13(18)12-8-11(12)9-17/h11-13H,6-10,17H2,1-5H3/t11-,12+,13?/m0/s1
- InChI Key: QSUUTXRFFLSZTR-LAGVYOHYSA-N
- SMILES: O(C(C)(C)C)C(N1CC(C)(C)CCC1[C@@H]1C[C@H]1CN)=O
Computed Properties
- Exact Mass: 282.230728204g/mol
- Monoisotopic Mass: 282.230728204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.6Ų
rac-tert-butyl 2-(1R,2R)-2-(aminomethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1893256-0.05g |
rac-tert-butyl 2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-5,5-dimethylpiperidine-1-carboxylate |
2228033-07-4 | 0.05g |
$1632.0 | 2023-09-18 | ||
| Enamine | EN300-1893256-0.1g |
rac-tert-butyl 2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-5,5-dimethylpiperidine-1-carboxylate |
2228033-07-4 | 0.1g |
$1711.0 | 2023-09-18 | ||
| Enamine | EN300-1893256-0.25g |
rac-tert-butyl 2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-5,5-dimethylpiperidine-1-carboxylate |
2228033-07-4 | 0.25g |
$1789.0 | 2023-09-18 | ||
| Enamine | EN300-1893256-0.5g |
rac-tert-butyl 2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-5,5-dimethylpiperidine-1-carboxylate |
2228033-07-4 | 0.5g |
$1866.0 | 2023-09-18 | ||
| Enamine | EN300-1893256-1.0g |
rac-tert-butyl 2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-5,5-dimethylpiperidine-1-carboxylate |
2228033-07-4 | 1g |
$1944.0 | 2023-06-01 | ||
| Enamine | EN300-1893256-2.5g |
rac-tert-butyl 2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-5,5-dimethylpiperidine-1-carboxylate |
2228033-07-4 | 2.5g |
$3809.0 | 2023-09-18 | ||
| Enamine | EN300-1893256-5.0g |
rac-tert-butyl 2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-5,5-dimethylpiperidine-1-carboxylate |
2228033-07-4 | 5g |
$5635.0 | 2023-06-01 | ||
| Enamine | EN300-1893256-10.0g |
rac-tert-butyl 2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-5,5-dimethylpiperidine-1-carboxylate |
2228033-07-4 | 10g |
$8357.0 | 2023-06-01 | ||
| Enamine | EN300-1893256-1g |
rac-tert-butyl 2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-5,5-dimethylpiperidine-1-carboxylate |
2228033-07-4 | 1g |
$1944.0 | 2023-09-18 | ||
| Enamine | EN300-1893256-5g |
rac-tert-butyl 2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-5,5-dimethylpiperidine-1-carboxylate |
2228033-07-4 | 5g |
$5635.0 | 2023-09-18 |
rac-tert-butyl 2-(1R,2R)-2-(aminomethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on rac-tert-butyl 2-(1R,2R)-2-(aminomethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate
Introduction to Rac-Tert-Butyl 2-(1R,2R)-2-(Aminomethyl)cyclopropyl-5,5-Dimethylpiperidine-1-Carboxylate (CAS No. 2228033-07-4)
Rac-Tert-butyl 2-(1R,2R)-2-(aminomethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228033-07-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of intense study in medicinal chemistry.
The molecular structure of this compound features a cyclopropyl ring substituted with a piperidine moiety, which is further modified with a tert-butyl group and an aminomethyl side chain. This specific arrangement of functional groups imparts distinct chemical and biological characteristics, making it a promising candidate for various therapeutic applications.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in neurological disorders. The cyclopropyl piperidine scaffold has been identified as a key structural feature in several pharmacologically active agents, particularly those targeting central nervous system (CNS) disorders. The presence of the aminomethyl group in Rac-Tert-butyl 2-(1R,2R)-2-(aminomethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate suggests potential interactions with various biological targets, including enzymes and receptors involved in neurotransmission.
One of the most compelling aspects of this compound is its stereochemical configuration. The (1R,2R) arrangement of the cyclopropyl ring indicates a specific spatial orientation of the substituents, which can significantly influence its biological activity. Stereoisomers are known to exhibit different pharmacological profiles, and the precise stereochemistry of Rac-Tert-butyl 2-(1R,2R)-2-(aminomethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate may play a crucial role in its efficacy and selectivity.
The tert-butyl group attached to the piperidine ring contributes to the overall lipophilicity of the molecule, which can affect its ability to cross the blood-brain barrier (BBB). This property is particularly important for CNS-targeting drugs, as it determines whether the compound can reach its intended site of action. The combination of the cyclopropyl and piperidine moieties with the tert-butyl and aminomethyl substituents may provide an optimal balance between lipophilicity and solubility, enhancing its pharmacokinetic properties.
Recent studies have highlighted the potential of cyclopropyl-containing compounds in treating neurological conditions such as Parkinson's disease and Alzheimer's disease. The unique structural features of Rac-Tert-butyl 2-(1R,2R)-2-(aminomethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate make it a valuable candidate for further investigation in this area. Researchers have been exploring its potential as a precursor for more complex derivatives that could exhibit enhanced therapeutic effects.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the aminomethyl group necessitates careful handling to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules, making them more accessible for research purposes.
In addition to its potential therapeutic applications, Rac-Tert-butyl 2-(1R,2R)-2-(aminomethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate has also been studied for its pharmacokinetic properties. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary data suggest that this compound exhibits favorable ADME characteristics, which could make it suitable for oral administration.
The development of new drugs is often a lengthy and expensive process involving extensive preclinical and clinical testing. However, compounds like Rac-Tert-butyl 2-(1R,2R)-2-(aminomethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate offer hope by providing novel chemical entities that can be optimized for specific therapeutic targets. The ongoing research into this compound underscores the importance of innovative approaches in drug discovery.
The future prospects for Rac-Tert-butyl 2-(1R,2R)-2-(aminomethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate are promising given its unique structural features and potential biological activity. Further studies are needed to fully elucidate its mechanism of action and explore its therapeutic potential. As research continues to uncover new applications for this compound, it may play an important role in addressing unmet medical needs.
2228033-07-4 (rac-tert-butyl 2-(1R,2R)-2-(aminomethyl)cyclopropyl-5,5-dimethylpiperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)